2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate

• IUPAC Name: [2-methoxy-4-[(E)-2-nitroethenyl]phenyl] 4-(2,4-dimethylphenoxy)butanoate
• InChI: InChI=1S/C21H23NO6/c1-15-6-8-18(16(2)13-15)27-12-4-5-21(23)28-19-9-7-17(10-11-22(24)25)14-20(19)26-3/h6-11,13-14H,4-5,12H2,1-3H3/b11-10+
• InChI Key: DANWPJMESINJFN-ZHACJKMWSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCCC(=O)OC2=C(C=C(C=C2)C=C[N+](=O)[O-])OC)C
• Isomeric SMILES: CC1=CC(=C(C=C1)OCCCC(=O)OC2=C(C=C(C=C2)/C=C/[N+](=O)[O-])OC)C
• Molecular Formula: C21H23NO6
• Molecular Weight: 385.4 g/mol

Description

2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate, also known as MNPB, is a chemical compound that has been of significant interest in scientific research due to its potential applications in various fields. MNPB is a synthetic compound that is usually prepared through a multi-step process that involves the use of various reagents and solvents.

Mechanism of Action

The mechanism of action of 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate is not fully understood, but it is believed to involve the inhibition of certain enzymes in the body. Specifically, 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase can lead to an increase in the levels of acetylcholine in the body, which can have various physiological effects.
Biochemical and Physiological Effects:
2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate has been shown to have various biochemical and physiological effects. One of the primary effects of 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate is its ability to inhibit the activity of acetylcholinesterase, which can lead to an increase in the levels of acetylcholine in the body. This increase in acetylcholine levels can have various physiological effects, including increased muscle contraction and improved cognitive function. Additionally, 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate has been shown to have antioxidant properties, which can help to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate has several advantages for lab experiments, including its high purity and stability, which make it ideal for use in various applications. Additionally, 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate is relatively easy to synthesize, which makes it readily available for use in research. However, there are also some limitations to the use of 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate in lab experiments. For example, 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate can be toxic at high concentrations, which can limit its use in certain applications. Additionally, 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate has a relatively short half-life, which can make it difficult to study its long-term effects in vivo.

Future Directions

There are several future directions for research on 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate. One potential area of research is the development of new synthesis methods for 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate that are more efficient and cost-effective. Additionally, further research is needed to fully understand the mechanism of action of 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate and its effects on various physiological systems. Another area of research is the development of new applications for 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate, particularly in the field of organic electronics and solar energy. Overall, the potential applications of 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate in various fields make it an exciting area of research with significant potential for future discoveries.

Scientific Research Applications

2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate has been of significant interest in scientific research due to its potential applications in various fields. One of the primary applications of 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate is in the field of organic electronics, where it has been used as a building block for the synthesis of organic light-emitting diodes (OLEDs). 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate has also been used as a photosensitizer in dye-sensitized solar cells (DSSCs), where it has shown promising results in improving the efficiency of the cells. Additionally, 2-methoxy-4-(2-nitrovinyl)phenyl 4-(2,4-dimethylphenoxy)butanoate has been used as a fluorescent probe for the detection of nitric oxide in biological systems.